Cas no 1521493-41-3 (2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide
• CAS No: 1521493-41-3
• MF: C₁₁H₁₀IN₃OS
• MW: 359.186072826386
• CID: 5737945
• PubChem ID: 66377420
• Update Time: 2025-06-12

2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1521493-41-3
• AKOS015722347
• EN300-184201
• 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, 2-(aminomethyl)-N-(4-iodophenyl)-
• 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C11H10IN3OS/c12-7-1-3-8(4-2-7)14-11(16)9-6-17-10(5-13)15-9/h1-4,6H,5,13H2,(H,14,16)
• InChI Key： NIHORTCISKAKQV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(C1=CSC(CN)=N1)=O

Computed Properties

• Exact Mass: 358.95893g/mol
• Monoisotopic Mass: 358.95893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.860±0.06 g/cm3(Predicted)
• Boiling Point: 373.2±32.0 °C(Predicted)
• pka: 10.67±0.70(Predicted)

Additional information on 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide

2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide (CAS No. 1521493-41-3): An Overview of a Promising Compound in Medicinal Chemistry

2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide (CAS No. 1521493-41-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide.

The chemical structure of 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide is characterized by a thiazole ring substituted with an aminomethyl group and an N-(4-iodophenyl) moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The presence of the iodine atom in the phenyl ring adds to the compound's lipophilicity and can influence its biological activity. The aminomethyl group provides additional functional versatility, making the compound suitable for various chemical modifications and derivatizations.

The synthesis of 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide can be achieved through several routes. One common method involves the reaction of 4-iodoaniline with 2-chloroacetyl chloride to form an intermediate, which is then treated with thiourea to generate the thiazole ring. Subsequent alkylation with formaldehyde and reduction of the resulting imine can yield the final product. This synthetic pathway is well-documented in the literature and has been optimized for high yields and purity.

In terms of biological activities, 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide has shown promising results in various assays. Recent studies have demonstrated its potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth is attributed to its interference with essential cellular processes, such as cell wall synthesis and DNA replication. Additionally, it has exhibited significant anti-inflammatory properties by modulating key inflammatory mediators like interleukins and tumor necrosis factor-alpha (TNF-α).

The anticancer potential of 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide has also been explored in preclinical studies. Research indicates that it can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Furthermore, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

Beyond its direct biological effects, 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide has been investigated as a scaffold for drug discovery. Its modular structure allows for the introduction of various functional groups to enhance or modify its pharmacological properties. For instance, substituting the iodine atom with other halogens or functional groups can alter the compound's lipophilicity and bioavailability. This flexibility makes it an attractive starting point for developing novel therapeutics.

In conclusion, 2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide (CAS No. 1521493-41-3) is a versatile compound with a range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in areas such as infectious diseases and cancer.